methyl 2-amino-2-(furan-3-yl)acetate hydrochloride
Overview
Description
Methyl 2-amino-2-(furan-3-yl)acetate hydrochloride (MFAH) is an organic compound widely used in the scientific research field due to its unique properties. It is an organic compound that contains a carboxylic acid, an amine, and a furan moiety. MFAH is a colorless, odorless, and non-toxic compound with a molecular weight of 213.6 g/mol. It is soluble in water and a variety of organic solvents. It is a versatile compound that has been used in a variety of applications including synthesis, catalysis, and drug research.
Mechanism of Action
Methyl 2-amino-2-(furan-3-yl)acetate hydrochloride is believed to act as an enzyme inhibitor. It has been shown to inhibit the activity of several enzymes, including serine proteases, cytochrome P450s, and cholinesterases. It is believed that methyl 2-amino-2-(furan-3-yl)acetate hydrochloride binds to the active site of these enzymes, thus preventing them from carrying out their normal catalytic activity.
Biochemical and Physiological Effects
methyl 2-amino-2-(furan-3-yl)acetate hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of several enzymes, including serine proteases, cytochrome P450s, and cholinesterases. Additionally, it has been shown to act as an antioxidant, reducing the levels of reactive oxygen species in cells. It has also been shown to have anti-inflammatory and anti-cancer properties, as well as neuroprotective effects.
Advantages and Limitations for Lab Experiments
Methyl 2-amino-2-(furan-3-yl)acetate hydrochloride is an ideal compound for use in laboratory experiments due to its stability, low toxicity, and ease of synthesis. It is also relatively inexpensive and can be easily stored and handled. However, it is important to note that methyl 2-amino-2-(furan-3-yl)acetate hydrochloride is not soluble in organic solvents and may require the addition of an appropriate amount of water for solubilization. Additionally, methyl 2-amino-2-(furan-3-yl)acetate hydrochloride is not water-soluble and must be dissolved in an appropriate organic solvent for use in laboratory experiments.
Future Directions
Methyl 2-amino-2-(furan-3-yl)acetate hydrochloride has a wide range of potential applications in the scientific research field. Future research should focus on exploring the potential of methyl 2-amino-2-(furan-3-yl)acetate hydrochloride as an enzyme inhibitor, as well as its potential use in the synthesis of peptides and proteins. Additionally, further research should be conducted to determine the exact mechanism of action of methyl 2-amino-2-(furan-3-yl)acetate hydrochloride and its potential use in drug discovery. Additionally, further research should be conducted to explore the potential of methyl 2-amino-2-(furan-3-yl)acetate hydrochloride as an antioxidant and its potential use in the treatment of various diseases. Finally, research should be conducted to explore the potential of methyl 2-amino-2-(furan-3-yl)acetate hydrochloride as a catalyst in the synthesis of various organic compounds.
Synthesis Methods
Methyl 2-amino-2-(furan-3-yl)acetate hydrochloride can be synthesized in a variety of ways. One of the most common methods is the reaction of furan-3-ylacetic acid with an amine in the presence of a base. This method involves the use of a catalytic amount of base, such as sodium hydroxide, and an amine, such as dimethylamine. The reaction is typically conducted at room temperature and yields a product with a high purity.
Scientific Research Applications
Methyl 2-amino-2-(furan-3-yl)acetate hydrochloride has been used in a variety of scientific research applications. It has been used as a model compound to study the mechanism of action of certain enzymes and as a substrate in the synthesis of other compounds. It has also been used as a catalyst in the synthesis of pharmaceuticals and other organic compounds. Additionally, methyl 2-amino-2-(furan-3-yl)acetate hydrochloride has been used as a reagent in the synthesis of peptides, proteins, and other biomolecules.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-amino-2-(furan-3-yl)acetate hydrochloride involves the reaction of furfurylamine with methyl 2-bromo-2-(furan-3-yl)acetate, followed by treatment with hydrochloric acid to obtain the hydrochloride salt.", "Starting Materials": [ "Furfurylamine", "Methyl 2-bromo-2-(furan-3-yl)acetate", "Hydrochloric acid" ], "Reaction": [ "Step 1: Furfurylamine is reacted with methyl 2-bromo-2-(furan-3-yl)acetate in the presence of a base such as potassium carbonate in an aprotic solvent like DMF or DMSO.", "Step 2: The resulting product is then treated with hydrochloric acid to obtain the hydrochloride salt of methyl 2-amino-2-(furan-3-yl)acetate." ] } | |
CAS RN |
2770358-61-5 |
Product Name |
methyl 2-amino-2-(furan-3-yl)acetate hydrochloride |
Molecular Formula |
C7H10ClNO3 |
Molecular Weight |
191.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
